Cas no 890100-59-1 (Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate
• CAS No: 890100-59-1
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• MDL: MFCD02260483
• CID: 993563
• PubChem ID: 24723352
• Update Time: 2025-06-15

Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-(2-chloropyridin-3-yl)-7-oxoheptanoate
• Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate
• ETHYL 7-(2-CHLORO-PYRIDIN-3-YL)-7-OXOHEPTANOATE
• AKOS016018767
• ETHYL7-(2-CHLORO-3-PYRIDYL)-7-OXOHEPTANOATE
• DTXSID20641797
• 890100-59-1
• MFCD02260483

• MDL： MFCD02260483
• Inchi： 1S/C14H18ClNO3/c1-2-19-13(18)9-5-3-4-8-12(17)11-7-6-10-16-14(11)15/h6-7,10H,2-5,8-9H2,1H3
• InChI Key： FHLADEQXUZBUQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 283.09800
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 3.43130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate

Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate (CAS No. 890100-59-1): A Comprehensive Overview

Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate, identified by its unique chemical identifier CAS No. 890100-59-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex structural framework, has been the subject of extensive studies due to its potential applications in drug development and biochemical pathways. The presence of both pyridine and ester functional groups makes it a versatile molecule, capable of interacting with various biological targets.

The molecular structure of Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate consists of a heptanoic acid backbone modified with a pyridine ring at the 3-position and a chloro substituent at the 2-position. This arrangement imparts unique chemical properties that make it an attractive candidate for further investigation. The ester group at the 7-position not only influences the solubility and stability of the compound but also provides a site for potential modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through targeted interactions. Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate has been studied for its potential role in inhibiting specific enzymes and receptors involved in various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are crucial targets in cancer therapy. The pyridine moiety, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable scaffold for drug design.

The synthesis of Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the necessary substituents. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired product with minimal side reactions. The efficiency of these synthetic pathways is crucial for large-scale production, which is essential for both preclinical and clinical studies.

One of the most compelling aspects of Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate is its potential in drug discovery. The compound's structural features allow it to interact with multiple biological targets, making it a promising candidate for multitarget drug development. This approach has gained traction in recent years due to its ability to address complex diseases more effectively than single-target drugs. Additionally, the compound's ability to cross the blood-brain barrier has opened up possibilities for treating neurological disorders.

Recent research has also explored the pharmacokinetic properties of Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors for determining its clinical efficacy and safety. The compound's stability under various conditions and its ability to undergo metabolic transformations without significant degradation make it a robust candidate for further development.

The future prospects of Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate in pharmaceutical applications are vast. Ongoing research aims to explore its potential in treating not only cancer but also other diseases such as inflammation-related disorders and infectious diseases. The compound's versatility and well-documented chemical properties make it an ideal candidate for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can accelerate the discovery of new derivatives with enhanced therapeutic potential.

In conclusion, Ethyl 7-(2-chloro-3-pyridyl)-7-oxoheptanoate (CAS No. 890100-59-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.